5-Iodo-3-methylisothiazole-4-carboxylic acid

• IUPAC Name: 5-iodo-3-methyl-1,2-thiazole-4-carboxylic acid
• InChI: InChI=1S/C5H4INO2S/c1-2-3(5(8)9)4(6)10-7-2/h1H3,(H,8,9)
• InChI Key: XTIWMXFCHBNILL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1C(=O)O)I
• Molecular Formula: C5H4INO2S
• Molecular Weight: 269.06 g/mol
• CAS RN: 1383546-18-6

Description

5-Iodo-3-methylisothiazole-4-carboxylic acid is a chemical compound with the molecular formula C5H4INO2S. It is used in various scientific research studies due to its unique properties.

Molecular Structure Analysis

The molecular structure of this compound consists of an isothiazole ring, which is a heterocyclic compound containing nitrogen and sulfur atoms. The isothiazole ring is substituted at the 3rd position by a methyl group, at the 4th position by a carboxylic acid group, and at the 5th position by an iodine atom.

Scientific Research Applications

Anticancer Research

5-Iodo-3-methylisothiazole-4-carboxylic acid: and its derivatives have shown promise in anticancer research. . This suggests potential applications in the development of new anticancer agents.

Antimicrobial Activity

Research has also explored the use of This compound in the synthesis of compounds with antimicrobial properties . .

Organic Synthesis

In the realm of organic chemistry, This compound serves as a building block for synthesizing various organic compounds. .

Medicinal Chemistry

The role of This compound in medicinal chemistry is significant due to its potential as a precursor in drug development. .

Biochemical Studies

In biochemistry, This compound can be utilized in the study of enzyme reactions and metabolic pathways. .

Industrial Applications

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Environmental Applications

The environmental applications of This compound could involve its role in the development of environmentally friendly synthesis processes or in the degradation of pollutants. .

Pharmacological Research

Lastly, This compound is of interest in pharmacological research for its potential to create new therapeutic agents. .

Synthesis routes and methods I

Procedure details

To a solution of 3-methylisothiazole-4-carboxylic acid (G-4) (3.9 g, 27.3 mmol) in anhydrous THF (150 mL) at −78° C. under argon, n-butyl lithium solution (27.3 mL, 68.3 mmol) is added dropwise and the resulting mixture is stirred at −78° C. for 1 h. To this mixture, a solution of iodide (13.9 g, 54.6 mmol) in THF (50 mL) is added slowly and the resulting mixture is stirred at RT for 1 h. The mixture is acidified with concentrated HCl to adjust the pH to 3-4, and then extracted with ethyl acetate. The organic layer is washed with aqueous Na2SO3 solution. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over Na2SO4 and filtered. The filtrate is concentrated in vacuo to afford the product, 5-iodo-3-methylisothiazole-4-carboxylic acid (G-5).

Synthesis routes and methods II

Procedure details

To a solution of 3-methylisothiazole-4-carboxylic acid (C-4) (3.9 g, 27.3 mmol) in anhydrous THF (150 mL) at −78° C. under argon, n-butyl lithium solution (27.3 mL, 68.3 mmol) is added dropwise and the resulting mixture is stirred at −78° C. for 1 h. To this mixture, a solution of iodine (13.9 g, 54.6 mmol) in THF (50 mL) is added slowly and the resulting mixture is stirred at RT for 1 h. The mixture is acidified with concentrated HCl to adjust the pH to 3-4, and then extracted with ethyl acetate. The organic layer is washed with aqueous Na2SO3 solution. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over Na2SO4 and filtered. The filtrate is concentrated in vacuo to afford the product, 5-iodo-3-methylisothiazole-4-carboxylic acid (C-5).